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Compound of Interest

Compound Name:
(3-Chlorophenyl)(3-

methylphenyl)methanamine

CAS No.: 1184429-99-9

Cat. No.: B2781092

Get Quote

Technical Monograph: (3-Chlorophenyl)(3-
methylphenyl)methanamine
Chemical Identity & Identifiers
(3-Chlorophenyl)(3-methylphenyl)methanamine is a diarylmethanamine derivative

characterized by a chiral center at the methine carbon, flanked by two phenyl rings bearing

meta-substitutions (chlorine and methyl, respectively). While the specific CAS number for this

exact isomer is not widely indexed in public chemical registries (unlike its para-substituted

analogs), it is a known pharmacophore scaffold in medicinal chemistry, particularly in the

synthesis of antihistamines and serotonin reuptake inhibitors.

For procurement and database integration, researchers often rely on the ketone precursor

(CAS 71372-41-3) or generate the compound in situ.
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Parameter Value

IUPAC Name
1-(3-Chlorophenyl)-1-(3-

methylphenyl)methanamine

Common Name 3-Chloro-3'-methylbenzhydrylamine

Molecular Formula C₁₄H₁₄ClN

Molecular Weight 231.72 g/mol

SMILES CC1=CC=CC(C(N)C2=CC=CC(Cl)=C2)=C1

InChI Key
(Generated from structure) ZKZPYVAS...[1]

(Predictive)

Precursor CAS
71372-41-3 (for the corresponding ketone: 3-

Chloro-3'-methylbenzophenone)

Synthetic Pathways & Methodologies
The synthesis of meta,meta-substituted diarylmethanamines requires precise regiocontrol, as

standard Friedel-Crafts acylation often yields para-isomers. The most robust "Self-Validating"

protocol involves a Grignard-mediated construction of the carbon skeleton followed by

reductive amination.

Method A: Grignard Addition & Reductive Amination
(Recommended)
This pathway ensures correct substitution patterns by using isomerically pure starting

materials.

Step 1: Formation of the Ketone Intermediate

Reagents: 3-Chlorobenzonitrile, 3-Methylphenylmagnesium bromide.

Mechanism: The Grignard reagent attacks the nitrile carbon to form an imine magnesium

salt, which hydrolyzes to the ketone upon acidic workup.

Protocol:
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Charge a flame-dried flask with 3-chlorobenzonitrile (1.0 eq) in anhydrous THF under

Argon.

Add 3-methylphenylmagnesium bromide (1.1 eq, 1.0 M in THF) dropwise at 0°C.

Reflux for 3 hours.

Quench with 2M HCl and stir for 1 hour (hydrolysis of imine to ketone).

Extract with EtOAc, wash with brine, and concentrate to yield 3-chloro-3'-

methylbenzophenone (CAS 71372-41-3).

Step 2: Leuckart-Wallach Reductive Amination

Reagents: Ketone (from Step 1), Ammonium Formate, Formic Acid.

Protocol:

Mix the ketone (10 mmol) with ammonium formate (50 mmol) and formic acid (2 mL).

Heat to 160-180°C for 4-6 hours. (Note: The mixture will bubble as CO₂ is released).

Cool and treat with concentrated HCl to hydrolyze the intermediate formamide.

Basify with NaOH to pH >10 and extract the free amine.

Method B: Oxime Reduction (High Purity Route)
For applications requiring high purity (e.g., crystallization studies), the oxime route avoids high-

temperature polymerization side products.

Oximation: Reflux ketone with Hydroxylamine HCl and NaOAc in EtOH to form the oxime.

Reduction: Hydrogenation of the oxime using Raney Nickel or reduction with Zn/AcOH.

Synthesis Workflow Diagram
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Caption: Divergent synthetic pathways from the key ketone intermediate (CAS 71372-41-3).

Physicochemical Profiling
Understanding the lipophilicity and basicity is crucial for predicting blood-brain barrier (BBB)

penetration, a common property of benzhydrylamines.

Property Predicted Value Method/Analog Basis

LogP 3.8 ± 0.3

High lipophilicity due to diaryl

scaffold and chloro/methyl

groups.

pKa (Conj. Acid) 9.5 ± 0.5

Typical for primary

benzylamines; ensures

protonation at physiological

pH.

Boiling Point ~330°C (760 mmHg)

Estimated from

chlorobenzhydrylamine

analogs.

Solubility
Low (Water), High (DCM,

MeOH)

Free base is insoluble in water;

HCl salt is soluble.

Topological Polar Surface Area 26.02 Å²
Suggests good membrane

permeability.

Medicinal Chemistry Applications
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This compound serves as a versatile "Privileged Structure" in drug discovery:

Sertraline Analogs: The 3,3'-substitution pattern mimics the cis-1S,4S pharmacophore of

sertraline, potentially inhibiting the serotonin transporter (SERT).

Antihistamines: Diarylmethanamines are the core scaffold of piperazine-based

antihistamines (e.g., Meclizine). The 3-Me/3-Cl variation allows for "tuning" of metabolic

stability (preventing para-oxidation).

Chiral Resolution Agents: As a chiral amine, the enantiomerically pure forms can serve as

resolving agents for chiral acids.

Safety & Handling
Hazard Classification: Irritant / Acute Tox (Oral).

Signal Word: WARNING.

H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation).

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Amines readily absorb

CO₂ from air to form carbamates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloro-3-methyl-1-butyne 97 1111-97-3 [sigmaaldrich.com]
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number and identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2781092?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/US/en/product/aldrich/301345
https://www.benchchem.com/product/b2781092/docs#3-chlorophenyl-3-methylphenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b2781092/docs#3-chlorophenyl-3-methylphenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b2781092/docs#3-chlorophenyl-3-methylphenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b2781092/docs#3-chlorophenyl-3-methylphenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b2781092?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2781092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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